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Compound of Interest

Compound Name: 3,5-Difluorobenzyl alcohol

Cat. No.: B1332098 Get Quote

Technical Data Sheet: 3,5-Difluorobenzyl alcohol
For: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical compound 3,5-
Difluorobenzyl alcohol, including its nomenclature, chemical properties, and common

applications.

Chemical Identity and Nomenclature
The primary identifier for this compound is its IUPAC (International Union of Pure and Applied

Chemistry) name. Several synonyms are also commonly used in literature and commercial

listings.

IUPAC Name: (3,5-Difluorophenyl)methanol[1][2]

Common Name: 3,5-Difluorobenzyl alcohol[1][2][3]

Synonyms:

RARECHEM AL BD 0216[4]

3,5-difluoro Methanol[4]

(3,5-difluorophenyl)methanol[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1332098?utm_src=pdf-interest
https://www.benchchem.com/product/b1332098?utm_src=pdf-body
https://www.benchchem.com/product/b1332098?utm_src=pdf-body
https://hxchem.net/dictionarye/79538-20-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://www.benchchem.com/product/b1332098?utm_src=pdf-body
https://hxchem.net/dictionarye/79538-20-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0150084.htm
https://www.mingyuanchemical.com/products/3-5-difluorobenzyl-alcohol79538-20-8.html
https://www.mingyuanchemical.com/products/3-5-difluorobenzyl-alcohol79538-20-8.html
https://www.mingyuanchemical.com/products/3-5-difluorobenzyl-alcohol79538-20-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,5-Difluorobenzyl alcohol is
presented in the table below. This data is essential for its handling, storage, and application in

experimental settings.

Property Value

CAS Number 79538-20-8[1][2][5][6][7]

Molecular Formula C₇H₆F₂O[1][2][5][7]

Molecular Weight 144.12 g/mol [1][2][7]

Appearance
Transparent colorless to very slightly brown

liquid[4]

Boiling Point 97-99 °C (at 9 mmHg)[4]

Density 1.272 g/mL at 25 °C[3]

Refractive Index (n20/D) 1.487[3]

Applications in Research and Development
3,5-Difluorobenzyl alcohol is a versatile fluorinated organic compound with significant

applications across various scientific disciplines. Its unique electronic properties, conferred by

the two fluorine atoms on the phenyl ring, make it a valuable building block in synthesis.

Key Application Areas:

Pharmaceutical Intermediate: This compound is a crucial intermediate in the synthesis of

pharmaceuticals.[3][8] The presence of fluorine can enhance metabolic stability, binding

affinity, and lipophilicity of drug candidates.

Agrochemical Synthesis: It is utilized in the development of new pesticides and herbicides.[8]

Liquid Crystal Materials: It serves as an intermediate in the production of liquid crystal

materials.[4]
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Organic Synthesis: It is a common starting material or building block for the synthesis of

more complex molecules.[8]

Material Science: The compound can be incorporated into polymers to improve thermal

stability and chemical resistance.[8]

Experimental Workflow: A Generalized Synthesis
While specific experimental protocols are proprietary and vary by application, a general

workflow for reactions involving 3,5-Difluorobenzyl alcohol often follows the logical steps of

reaction setup, monitoring, workup, and purification. The diagram below illustrates this

generalized process.
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(3,5-Difluorobenzyl alcohol, Reagents, Solvent)

Reaction Setup
(Inert atmosphere, Temperature control)
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(TLC, GC, LC-MS)
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Reaction
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Aqueous Workup
(Extraction, Washing)

Drying and Solvent Removal

Purification
(Chromatography, Distillation, or Recrystallization)

Product Characterization
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Generalized workflow for a chemical reaction using 3,5-Difluorobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1332098?utm_src=pdf-custom-synthesis
https://hxchem.net/dictionarye/79538-20-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzyl-alcohol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0150084.htm
https://www.mingyuanchemical.com/products/3-5-difluorobenzyl-alcohol79538-20-8.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=79538-20-8
https://www.xieshichem.com/product_detail_en/id/41.html
https://www.scbt.com/p/3-5-difluorobenzyl-alcohol-79538-20-8
https://www.chemimpex.com/products/46279
https://www.benchchem.com/product/b1332098#iupac-name-and-synonyms-for-3-5-difluorobenzyl-alcohol
https://www.benchchem.com/product/b1332098#iupac-name-and-synonyms-for-3-5-difluorobenzyl-alcohol
https://www.benchchem.com/product/b1332098#iupac-name-and-synonyms-for-3-5-difluorobenzyl-alcohol
https://www.benchchem.com/product/b1332098#iupac-name-and-synonyms-for-3-5-difluorobenzyl-alcohol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1332098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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